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Compound of Interest

Compound Name: GW3965

Cat. No.: B7884259

Essential Safety and Handling Guide for GW3965

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling GW3965. Adherence to these procedures is paramount to
ensure personal safety and proper disposal of this potent synthetic liver X receptor (LXR)
agonist.

Personal Protective Equipment (PPE)

When handling GW3965, a comprehensive approach to personal protection is mandatory. The
following table summarizes the required PPE.
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Personal Protective o
Body Part . Specifications
Equipment

Must conform to OSHA's eye

and face protection regulations

Eyes/Face Safety Goggles or Face Shield
in 29 CFR 1910.133 or
European Standard EN166.[1]
Nitrile or other appropriate
) ) ) material. Double gloving is
Skin Chemical-resistant Gloves

recommended when handling

potent compounds.

] To protect clothing and skin
Lab Coat/Disposable Gown o
from contamination.

Required if exposure limits are

exceeded, if irritation or other
) NIOSH/MSHA or EN 149 _
Respiratory ) symptoms are experienced, or
Approved Respirator ) ] ]
if there is a risk of aerosol

generation.[1]

Operational Plan: Handling and Preparation of
GW3965 Solutions

. Engineering Controls:

[EEN

Always handle solid GW3965 and concentrated stock solutions in a certified chemical fume

hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1]

2. Preparation of Stock Solutions:

GW3965 is a crystalline solid.[2]
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e Itis soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and
dimethylformamide (DMF).[2]

» For a stock solution, dissolve GW3965 in the solvent of choice, purging with an inert gas is
recommended.[2]

o For aqueous buffers, it is sparingly soluble. It is recommended to first dissolve the compound
in DMSO and then dilute with the aqueous buffer.[2]

3. General Handling Practices:

e Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]
e Wash hands and any exposed skin thoroughly after handling.[1]

e Avoid the formation of dust when working with the solid form.[1]

Disposal Plan: Waste Management of GW3965

The disposal of GW3965 and contaminated materials must be handled with care to prevent
environmental contamination and exposure to personnel. All chemical waste generators must
adhere to local, regional, and national hazardous waste regulations.[1]

1. Waste Segregation:
e Hazardous Chemical Waste:

o Place unused or expired solid GW3965, heavily contaminated items, and solutions
containing the compound into a designated, labeled, and sealed hazardous waste
container.

e Trace Contaminated Waste:

o Items with trace amounts of contamination, such as used PPE (gloves, gowns), and
absorbent pads, should be collected in a separate, clearly marked waste stream for trace
chemical waste, if institutional procedures require it.

e Sharps Waste:
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o Needles, syringes, and other contaminated sharps must be disposed of in a designated

sharps container.
2. Disposal Procedure:
e Do not dispose of GW3965 down the drain or in the regular trash.

» All waste containers must be clearly labeled as "Hazardous Waste" and include the full
chemical name.

o Store hazardous waste in a designated and secure Satellite Accumulation Area (SAA) before
collection by the institution's Environmental Health and Safety (EHS) department.

 When waste containers are full, contact your institution's EHS for a hazardous waste pick-up.

GW3965 Signaling Pathway

GW3965 is a synthetic agonist of the Liver X Receptor (LXR). LXRs are nuclear receptors that,
upon activation, form a heterodimer with the Retinoid X Receptor (RXR). This complex then
binds to LXR Response Elements (LXRES) on the DNA, leading to the transcription of target
genes. These genes are primarily involved in cholesterol homeostasis and the regulation of
inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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